3-[(E)-2-(dimethylamino)-1-nitroethenyl]-3H-2-benzofuran-1-one
Overview
Description
3-[(E)-2-(dimethylamino)-1-nitroethenyl]-3H-2-benzofuran-1-one, also known as DMBF, is a synthetic compound that has a wide range of applications in scientific research. It is an important building block for the synthesis of a variety of heterocyclic compounds that are used in medicinal and biochemical research. DMBF is a valuable tool in the study of biochemical and physiological processes, and its versatility makes it a valuable addition to any laboratory.
Scientific Research Applications
Structural Analysis and Polarization
- X-ray Diffraction Analysis : A study on a structurally similar compound, 3-(4-N,N-dimethylaminophenyl)-2-nitro-1-phenylprop-2-en-1-one, revealed its E configuration both in crystal and in solution. The analysis also showed a significant deviation of the benzoyl group and polarization of the molecule, hinting at a high contribution of the bipolar structure to the ground state (Berestovitskaya et al., 2016).
Synthesis and Biological Activity
Novel Hybrid Synthesis : Research on similar compounds, such as 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine, has led to the synthesis of potent bacterial biofilm and MurB enzyme inhibitors. These novel bis(pyrazole-benzofuran) hybrids showed promising antibacterial and cytotoxic activities (Mekky & Sanad, 2020).
Synthesis of Aminomethylene-Benzofuranones : Substituted 3-R-aminomethylenebenzofuranones, synthesized using reactions with various amino derivatives, offer a promising basis for searching biologically active substances. This suggests the potential use of similar compounds in medicinal chemistry (Panisheva et al., 2007).
Catalytic and Chemical Reactions
Efficient Synthesis of Benzofurans : The study of benzofuran synthesis, involving compounds like methyl 2-aryloxy-3-dimethylaminopropenoates, has provided a novel route for synthesizing benzofurans. This indicates the potential use of similar compounds in organic synthesis and natural product preparation (Cruz & Tamariz, 2005).
Pyrazole-Substituted Heterocycle Synthesis : A study demonstrated that (E)-1-(5-Methyl-1-phenylpyrazol-4-yl)-3-(N,N-dimethylamino)-2-propen-1-one can react with various compounds to produce diverse heterocyclic derivatives. This showcases the versatility of similar compounds in heterocyclic chemistry (Shaaban et al., 2010).
properties
IUPAC Name |
3-[(E)-2-(dimethylamino)-1-nitroethenyl]-3H-2-benzofuran-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c1-13(2)7-10(14(16)17)11-8-5-3-4-6-9(8)12(15)18-11/h3-7,11H,1-2H3/b10-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWVMEXWFIHWRA-JXMROGBWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C1C2=CC=CC=C2C(=O)O1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(\C1C2=CC=CC=C2C(=O)O1)/[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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